Cas no 1448073-61-7 (2-(4-fluorophenyl)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide)

• Product Name: 2-(4-fluorophenyl)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide
• CAS No: 1448073-61-7
• MF: C₁₇H₁₈FNO₂S
• MW: 319.393726825714
• CID: 6203494
• PubChem ID: 71803787
• Update Time: 2025-06-09

2-(4-fluorophenyl)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide
• AKOS024555826
• 2-(4-fluorophenyl)-N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]acetamide
• 2-(4-FLUOROPHENYL)-N-{2-HYDROXY-2-[4-(METHYLSULFANYL)PHENYL]ETHYL}ACETAMIDE
• F6414-2047
• 2-(4-fluorophenyl)-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)acetamide
• 1448073-61-7

• Inchi： 1S/C17H18FNO2S/c1-22-15-8-4-13(5-9-15)16(20)11-19-17(21)10-12-2-6-14(18)7-3-12/h2-9,16,20H,10-11H2,1H3,(H,19,21)
• InChI Key： JYUGGDMHXYUVJQ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CNC(CC1C=CC(=CC=1)F)=O)O

Computed Properties

• Exact Mass: 319.10422815g/mol
• Monoisotopic Mass: 319.10422815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(4-fluorophenyl)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide

Professional Introduction to Compound with CAS No. 1448073-61-7 and Product Name: 2-(4-fluorophenyl)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide

The compound identified by the CAS number 1448073-61-7 and the product name 2-(4-fluorophenyl)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly the 4-fluorophenyl and 2-hydroxy-2-4-(methylsulfanyl)phenylethyl substituents, contribute to its unique chemical and pharmacological properties.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry due to their ability to enhance metabolic stability, binding affinity, and overall bioavailability of drug candidates. The presence of a 4-fluorophenyl group in this compound suggests potential benefits in terms of improved pharmacokinetic profiles. This feature is particularly relevant in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

The acetamide moiety in the molecular structure plays a crucial role in modulating the pharmacological activity of the compound. Acetamides are known for their versatility in drug design, often serving as key pharmacophores in the development of central nervous system (CNS) drugs, anti-inflammatory agents, and antimicrobial compounds. The specific arrangement of atoms within this compound's acetamide group contributes to its interactions with biological targets, influencing its therapeutic efficacy.

Moreover, the 2-hydroxy-2-4-(methylsulfanyl)phenylethyl side chain adds an additional layer of complexity to the molecule's behavior. Hydroxyl groups are frequently involved in hydrogen bonding interactions, which can be critical for binding affinity and selectivity. The methylsulfanyl group introduces a polar region that may enhance solubility and improve membrane permeability, factors that are essential for drug delivery systems.

In the context of contemporary pharmaceutical research, this compound has garnered attention for its potential applications in treating various diseases. For instance, preliminary studies suggest that it may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression and inflammatory disorders. The ability to modulate these enzymes could lead to novel therapeutic strategies for conditions where current treatments are limited or ineffective.

The synthesis of 2-(4-fluorophenyl)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide involves sophisticated organic chemistry techniques that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and stereocontrolled functionalization have been instrumental in constructing the complex framework of this molecule.

Biological assays have been conducted to assess the pharmacological profile of this compound. Initial screening results indicate that it demonstrates moderate activity against certain disease-relevant targets. These findings are encouraging and warrant further investigation into its mechanism of action and potential therapeutic applications. The integration of computational modeling and high-throughput screening technologies has accelerated the process of identifying lead compounds like this one, enabling researchers to rapidly evaluate their efficacy and safety.

The development of new pharmaceutical agents is a multifaceted process that involves rigorous testing at multiple stages—from preclinical studies to clinical trials. The compound with CAS No. 1448073-61-7 is no exception; it must undergo extensive validation before it can be considered for medical use. This includes evaluating its toxicity profile, pharmacokinetic behavior, and interaction with other drugs or biological systems.

Advances in analytical chemistry have provided researchers with powerful tools for characterizing complex molecules like this one. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography offer detailed insights into the molecular structure and conformational dynamics. These data are essential for understanding how the compound interacts with biological targets at a molecular level.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence can significantly alter a molecule's electronic properties, influencing its binding affinity and metabolic fate. The 4-fluorophenyl group in this compound exemplifies how fluorine can be strategically incorporated into drug candidates to enhance their pharmacological properties. This underscores the importance of fluorine chemistry in modern drug design.

As research continues to evolve, so do the methodologies used to discover new therapeutic agents. The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery pipelines has revolutionized the way researchers identify promising candidates like 2-(4-fluorophenyl)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide. These technologies enable high-throughput virtual screening, allowing scientists to analyze vast databases of chemical structures efficiently.

The potential applications of this compound extend beyond traditional pharmaceutical uses; it may also find utility in agrochemicals or specialty chemicals where its unique properties could provide advantages over existing alternatives. Such interdisciplinary applications highlight the broad impact that advancements in chemical research can have on society.

In conclusion, the compound with CAS No. 1448073-61-7 represents a significant contribution to pharmaceutical chemistry due to its innovative structure and promising biological activities. The strategic incorporation of functional groups such as 4-fluorophenyl, acetamide, hydroxyl, and methylsulfanyl enhances its potential as a therapeutic agent while also showcasing cutting-edge synthetic methodologies used in modern drug discovery.